Cas no 2244807-49-4 (URAT1 inhibitor 6)

• Product Name: URAT1 inhibitor 6
• CAS No: 2244807-49-4
• MF: C₉H₇BrN₃NaO₂S₂
• MW: 356.194548845291
• CID: 6788507
• PubChem ID: 168476139
• Update Time: 2026-03-12

URAT1 inhibitor 6 Chemical and Physical Properties

Names and Identifiers

• URAT1 inhibitor 6
• HY-153969
• 2244807-49-4
• CS-0881006

• Inchi： 1S/C9H8BrN3O2S2.Na/c10-8-11-12-9(17-5-7(14)15)13(8)4-6-2-1-3-16-6;/h1-3H,4-5H2,(H,14,15);/q;+1/p-1
• InChI Key： YOLZEFFEYBRHAT-UHFFFAOYSA-M
• SMILES： BrC1=NN=C(N1CC1=CC=CS1)SCC(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 354.90608g/mol
• Monoisotopic Mass: 354.90608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 291
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 124Ų

Additional information on URAT1 inhibitor 6

URAT1 Inhibitor 6 (CAS No. 2244807-49-4): A Promising Agent in Urate Transport Research

The URAT1 Inhibitor 6 (CAS No. 2244807-49-4) has emerged as a significant compound in the field of urate transport research, particularly in the context of hyperuricemia and related disorders. This compound, identified by its unique CAS registry number, has garnered attention due to its potential to modulate the activity of the urate transporter 1 (URAT1), a critical protein involved in the regulation of uric acid levels in the body. Recent advancements in pharmacological studies have highlighted the importance of targeting URAT1 to develop novel therapeutic strategies for managing conditions such as gout and kidney stones.

URAT1 Inhibitor 6 operates by selectively inhibiting the function of URAT1, which is primarily expressed in the proximal tubules of the kidneys. This inhibition reduces the reabsorption of uric acid, thereby increasing its excretion into urine. Such a mechanism holds promise for addressing hyperuricemia, a condition characterized by elevated levels of uric acid in the blood, which can lead to gout and other complications. The compound's specificity for URAT1 ensures minimal off-target effects, making it a favorable candidate for therapeutic development.

Recent studies have demonstrated that URAT1 Inhibitor 6 exhibits potent inhibitory activity against URAT1 in vitro and in vivo models. Preclinical trials have shown that administration of this compound leads to a significant reduction in serum uric acid levels without inducing notable adverse effects. These findings underscore its potential as a next-generation treatment for hyperuricemia and associated diseases. Moreover, comparative analyses with existing URAT1 inhibitors have revealed that URAT1 Inhibitor 6 demonstrates superior efficacy and pharmacokinetic profiles, making it a strong contender for clinical translation.

The development of URAT1 Inhibitor 6 is part of a broader research initiative aimed at understanding the molecular mechanisms underlying urate transport and its implications for human health. By targeting URAT1, researchers aim to address not only hyperuricemia but also other conditions where uric acid metabolism plays a pivotal role, such as cardiovascular diseases and certain types of cancer. The compound's ability to modulate urate transport highlights its versatility as a research tool and therapeutic agent.

In addition to its pharmacological applications, URAT1 Inhibitor 6 has become an invaluable tool for studying the role of URAT1 in physiological and pathological processes. Researchers are leveraging this compound to investigate the interplay between urate transport and other cellular pathways, potentially uncovering new insights into disease pathogenesis. Furthermore, ongoing studies are exploring the combination of URAT1 Inhibitor 6 with other drugs to enhance its therapeutic efficacy and broaden its applicability.

The discovery and characterization of URAT1 Inhibitor 6 (CAS No. 2244807-49-4) represent a significant milestone in the field of urate transport research. Its ability to selectively inhibit URAT1 while maintaining favorable safety profiles positions it as a promising candidate for addressing unmet medical needs in hyperuricemia and related disorders. As research continues to unfold, this compound is expected to play a pivotal role in advancing our understanding of urate metabolism and developing innovative therapies.